3-Tert-butylphenyl methanesulfonate

• Molecular Formula: C11H16O3S
• Molecular Weight: 228.31 g/mol
• IUPAC Name: (3-tert-butylphenyl) methanesulfonate
• InChI: InChI=1S/C11H16O3S/c1-11(2,3)9-6-5-7-10(8-9)14-15(4,12)13/h5-8H,1-4H3
• InChI Key: MRQSRAVLXYHTKY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=CC=C1)OS(=O)(=O)C

Description

3-Tert-butylphenyl methanesulfonate is a useful research compound. Its molecular formula is C11H16O3S and its molecular weight is 228.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

8.00 g (53.3 mol) of 3-tert-butylphenol and 5.93 g (58.6 mol) of triethylamine were dissolved in 80 mL of toluene followed by dropping in 6.71 g (58.6 mol) of methanesulfonyl chloride over the course of 10 minutes at 10° C. followed by stirring for 10 minutes at 25° C. and confirming the 3-tert-butylphenol to no longer be present by gas chromatography. The reaction liquid was placed in water and following separation of the organic layer, was washed three times with water, once with saturated aqueous NaHCO3 solution and once with saturated brine followed by drying with MgSO4, concentrating and purifying the resulting residue by vacuum distillation to obtain 10.7 g (yield: 88%) of 3-tert-butylphenyl methanesulfonate.